Cas no 677704-59-5 (4-(piperidin-1-yl)-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-(piperidin-1-yl)-3-(trifluoromethyl)benzonitrile
• CAS No: 677704-59-5
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 2123785
• PubChem ID: 18542982
• Update Time: 2025-04-21

4-(piperidin-1-yl)-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-1-yl)-3-(trifluoromethyl)benzonitrile
• A1-23589
• 677704-59-5
• 4-(1-Piperidinyl)-3-(trifluoromethyl)-benzonitrile
• SCHEMBL250177
• 4-piperidin-1-yl-3-(trifluoromethyl)benzonitrile
• DB-331788

• Inchi： 1S/C13H13F3N2/c14-13(15,16)11-8-10(9-17)4-5-12(11)18-6-2-1-3-7-18/h4-5,8H,1-3,6-7H2
• InChI Key： YVGSMEDVTMOQGM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 254.10308291Da
• Monoisotopic Mass: 254.10308291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų